Cas no 76063-51-9 (Acetic acid, [(3,4-dichlorophenyl)sulfonyl]-)

• Product Name: Acetic acid, [(3,4-dichlorophenyl)sulfonyl]-
• CAS No: 76063-51-9
• MF: C₈H₆Cl₂O₄S
• MW: 269.101839542389
• CID: 538410
• PubChem ID: 12678152
• Update Time: 2025-04-19

Acetic acid, [(3,4-dichlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3,4-dichlorophenyl)sulfonyl]-
• 2-(3,4-dichlorophenyl)sulfonylacetic acid
• SCHEMBL11223161
• BB 0219438
• (3,4-Dichloro-benzenesulfonyl)-acetic acid
• 76063-51-9
• DTXSID50506587
• (3,4-Dichlorobenzene-1-sulfonyl)acetic acid
• AKOS005667966
• 2-((3,4-dichlorophenyl)sulfonyl)acetic acid
• 3,4-dichlorobenzenesulphonylacetic acid
• VS-02900
• 2-(3,4-dichlorobenzenesulfonyl)acetic acid

• Inchi： 1S/C8H6Cl2O4S/c9-6-2-1-5(3-7(6)10)15(13,14)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： AYYZOFYVXYOHBN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(CC(=O)O)(=O)=O)Cl

Computed Properties

• Exact Mass: 267.9363852g/mol
• Monoisotopic Mass: 267.9363852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų